Cas no 4955-25-3 (Calocephalin)

• Product Name: Calocephalin
• CAS No: 4955-25-3
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 2040869
• Update Time: 2025-03-26

Calocephalin Chemical and Physical Properties

Names and Identifiers

• Calocephalin
• 7a-(Acetyloxy)-1a,7-dimethyl-3-methylene-1b,2,2a,3,5a,6,7,7a,8,8a-decahydrooxireno[2,3]azuleno[6,5-b]furan-4(1aH)-one
• Oxireno[2,3]azuleno[6,5-b]furan-5(1aH)-one, decahydro-7a-hydroxy-1a,7-dimethyl-3-methylene-, acetate, stereoisomer (8CI)

• Inchi： 1S/C15H20O4/c1-7-4-10-9(8(2)13(16)18-10)5-11-14(3)12(19-14)6-15(7,11)17/h7,9-12,17H,2,4-6H2,1,3H3
• InChI Key： DRJMCIFWLHCUNP-UHFFFAOYSA-N
• SMILES： CC1C2(C(C3(C(C2)O3)C)CC2C(OC(C2=C)=O)C1)O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 1.935

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 435.9±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones